Cas no 82034-45-5 (Cfech-androst)
Cfech-androst structure
Product Name:Cfech-androst
CAS No:82034-45-5
MF:C25H32ClFO7
MW:498.968791007996
CID:987355
Update Time:2023-08-03
Cfech-androst Chemical and Physical Properties
Names and Identifiers
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- Cfech-androst
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- Inchi: 1S/C25H32ClFO7/c1-5-32-21(31)34-25(20(30)33-13-26)14(2)10-18-17-7-6-15-11-16(28)8-9-22(15,3)24(17,27)19(29)12-23(18,25)4/h8-9,11,14,17-19,29H,5-7,10,12-13H2,1-4H3/t14-,17+,18+,19+,22+,23+,24?,25?/m1/s1
- InChI Key: HIEQSZRIBLKFTD-BLIALONHSA-N
- SMILES: ClCOC(C1([C@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)C3([C@H](C[C@@]21C)O)F)=O)OC(=O)OCC)=O
Computed Properties
- Exact Mass: 498.182059
- Monoisotopic Mass: 498.182059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 965
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 99.1
Experimental Properties
- Density: 1.32
- Boiling Point: 600.7°C at 760 mmHg
- Flash Point: 317.1°C
- Refractive Index: 1.557
Cfech-androst Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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